Construction of a hollow nickel–magnesium ferrite decorated nitrogen-doped reduced graphene oxide composite aerogel for highly efficient and broadband microwave absorption†
Journal of Materials Chemistry C Pub Date: 2023-11-23 DOI: 10.1039/D3TC04067D
Abstract
Developing advanced microwave absorbing materials with wide absorption bandwidth, strong absorption strength, and low filling ratio remains a big challenge. In this paper, a nitrogen-doped reduced graphene oxide/hollow nickel–magnesium ferrite (NRGO/hollow Ni0.5Mg0.5Fe2O4) composite aerogel was prepared by a two-step method of solvothermal reaction and hydrothermal self-assembly. The results of microscopic morphology analysis showed that the as-prepared NRGO/hollow Ni0.5Mg0.5Fe2O4 composite aerogel had a three-dimensional (3D) porous network structure that was self-assembly by wrinkled NRGO flakes, and a large number of hollow Ni0.5Mg0.5Fe2O4 microspheres were almost evenly loaded on the crumpled surfaces of NRGO. Furthermore, the composition of spinel ferrite had a significant influence on the electromagnetic parameters and microwave absorption properties of NRGO-based composite aerogels. It is worth noting that when the filling ratio was only 10.0 wt%, the NRGO/hollow Ni0.5Mg0.5Fe2O4 composite aerogel showed the minimum reflection loss of −56.8 dB at a matching thickness of 3.6 mm, and the maximum effective absorption bandwidth of 6.1 GHz under a thin thickness of 2.3 mm. The obtained NRGO/hollow Ni0.5Mg0.5Fe2O4 composite aerogel had excellent microwave absorption performance, which was due to its special 3D porous and hollow structure, good impedance matching and synergistic effect of enhancing magnetic and dielectric loss. Therefore, our research results could provide a valuable reference for constructing 3D graphene-based composites as lightweight, broadband and high-efficiency microwave absorbers.
![Graphical abstract: Construction of a hollow nickel–magnesium ferrite decorated nitrogen-doped reduced graphene oxide composite aerogel for highly efficient and broadband microwave absorption](http://scimg.chem960.com/usr/1/D3TC04067D.jpg)
Recommended Literature
- [1] Front cover
- [2] Fluorescent nitric oxide donor for the detection and killing of Pseudomonas aeruginosa†
- [3] Diversity oriented multi-component reaction (DOS–MCR) approach to access natural product analogues: regio- and chemo-selective synthesis of polyheterocyclic scaffolds via one-pot cascade reactions†
- [4] Correction: Stimuli responsive nanostructured porous network from triblock copolymer self-assemblies
- [5] Strain engineering of Li+ ion migration in olivine phosphate cathode materials LiMPO4 (M = Mn, Fe, Co) and (LiFePO4)n(LiMnPO4)m superlattices†
- [6] Fast, simultaneous metal reduction/deposition on electrospun a-WO3/PAN nanofiber membranes and their potential applications for water purification and noble metal recovery†
- [7] More than ADEQUATE: doubling the sensitivity of 13CH–13CH correlations in double-quantum NMR experiments†
- [8] Amphotericin B and anidulafungin directly interact with DNA and induce oxidative damage in the mammalian genome†
- [9] IL-4-activated C/EBPβ is involved in alveolar macrophage polarization towards the M2 phenotype during pulmonary fibrosis induced by single-walled carbon nanotubes†
- [10] Contrasting photophysical properties of rhenium(i) tricarbonyl complexes having carbazole groups attached to the polypyridine ligand†
![Journal of Materials Chemistry C](https://scimg.chem960.com/usr/1/TC010006.jpg)
Journal Name:Journal of Materials Chemistry C
Research Products
-
CAS no.: 3006-10-8
-
2-Fluoro-5-nitrobenzotrifluoride
CAS no.: 400-74-8
-
CAS no.: 93-16-3
-
CAS no.: 82-05-3
-
CAS no.: 3084-53-5
-
3-Chloro-5-nitrobenzotrifluoride
CAS no.: 401-93-4
-
CAS no.: 393-52-2
-
CAS no.: 87-24-1